Cas no 111545-64-3 (3-Quinolinecarbonyl chloride, hydrochloride)

• Product Name: 3-Quinolinecarbonyl chloride, hydrochloride
• CAS No: 111545-64-3
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 1198683
• PubChem ID: 19794619
• Update Time: 2025-04-20

3-Quinolinecarbonyl chloride, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonyl chloride, hydrochloride
• quinoline-3-carbonyl chloride,hydrochloride
• 111545-64-3
• DTXSID20600001
• quinoline-3-carbonyl chloride hydrochloride
• SCHEMBL7902952
• DB-411262
• Quinoline-3-carbonyl chloride--hydrogen chloride (1/1)

• Inchi： 1S/C10H6ClNO.ClH/c11-10(13)8-5-7-3-1-2-4-9(7)12-6-8;/h1-6H;1H
• InChI Key： BXOABPTZXHSRMD-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C2C=CC=CC2=C1)=O.Cl

Computed Properties

• Exact Mass: 226.9904692g/mol
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų